Selenium dioxide Selenium dioxide Selenium dioxide appears as a white or creamy-white volatile lustrous crystal or crystalline powder with a pungent sour smell. Melting point 340 deg C. Density 3.954 g / cm3 . Toxic by ingestion and inhalation.
Inorganic compounds formed through the oxidation of selenium.
Brand Name: Vulcanchem
CAS No.: 7446-08-4
VCID: VC20849649
InChI: InChI=1S/O2Se/c1-3-2
SMILES: O=[Se]=O
Molecular Formula: SeO2
O2Se
Molecular Weight: 110.97 g/mol

Selenium dioxide

CAS No.: 7446-08-4

Cat. No.: VC20849649

Molecular Formula: SeO2
O2Se

Molecular Weight: 110.97 g/mol

* For research use only. Not for human or veterinary use.

Selenium dioxide - 7446-08-4

Specification

Description Selenium dioxide appears as a white or creamy-white volatile lustrous crystal or crystalline powder with a pungent sour smell. Melting point 340 deg C. Density 3.954 g / cm3 . Toxic by ingestion and inhalation.
Inorganic compounds formed through the oxidation of selenium.
CAS No. 7446-08-4
Molecular Formula SeO2
O2Se
Molecular Weight 110.97 g/mol
IUPAC Name selenium dioxide
Standard InChI InChI=1S/O2Se/c1-3-2
Standard InChI Key JPJALAQPGMAKDF-UHFFFAOYSA-N
SMILES O=[Se]=O
Canonical SMILES O=[Se]=O
Boiling Point 599 °F at 760 mm Hg (sublimes) (USCG, 1999)
Colorform Lustrous tetragonal needles; yellowish green vapor
White or yellowish-white to slightly reddish, lustrous, crystalline powder or needles.
Melting Point 340 °C under pressure

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator